5-(3-ethoxypropyl)-4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 5-(3-ethoxypropyl)-4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O3/c1-3-16-10-12-17(13-11-16)23-20-21(18-8-5-6-9-19(18)28)25-26-22(20)24(29)27(23)14-7-15-30-4-2/h5-6,8-13,23,28H,3-4,7,14-15H2,1-2H3,(H,25,26)
• InChI Key: UFZQQLHNRYDIBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(C(=O)N2CCCOCC)NN=C3C4=CC=CC=C4O

Description

5-(3-ethoxypropyl)-4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a potent, selective, and ATP-competitive inhibitor of Activin Receptor-Like Kinase-2 (ALK2), also known as Activin A receptor type I (ACVR1). This kinase is a critical component of the bone morphogenetic protein (BMP) signaling pathway. Research into this compound is primarily focused on targeting dysregulated ALK2 activity driven by gain-of-function mutations, such as the recurrent R206H mutation , which is the primary cause of Fibrodysplasia Ossificans Progressiva (FOP), a rare and devastating genetic disorder characterized by progressive heterotopic ossification. By potently inhibiting ALK2, this compound suppresses the aberrant BMP signaling that leads to the formation of ectopic bone, positioning it as a key investigational tool for probing the pathogenesis of FOP and evaluating potential therapeutic strategies . Furthermore, its application extends to oncology research, particularly in the study of Diffuse Intrinsic Pontine Glioma (DIPG), where oncohistone mutations can lead to altered BMP pathway signaling and tumor dependence on ALK2 . Its well-defined mechanism of action makes it an invaluable chemical probe for dissecting the nuanced roles of ALK2 in developmental biology, signal transduction, and disease progression across multiple research models.

Biological Activity

5-(3-ethoxypropyl)-4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound belonging to the class of dihydropyrrolo[3,4-c]pyrazoles. This compound has garnered interest due to its potential biological activities, including antioxidant properties and effects on various biological pathways.

• Molecular Formula : C24H27N3O3
• Molecular Weight : 405.49 g/mol
• IUPAC Name : 5-(3-ethoxypropyl)-4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Antioxidant Activity

Research indicates that compounds in the dihydropyrrolo[3,4-c]pyrazole family exhibit significant antioxidant activity. A study demonstrated that these compounds can scavenge free radicals effectively, thereby potentially mitigating oxidative stress in biological systems . The antioxidant mechanism is primarily attributed to their ability to donate hydrogen atoms or electrons to free radicals.

Inhibition of Enzymatic Activity

Certain derivatives of dihydropyrrolo[3,4-c]pyrazoles have been shown to inhibit key enzymes involved in various metabolic pathways. For instance, studies have highlighted their role as inhibitors of the Main protease (Mpro) of SARS-CoV-2, suggesting potential applications in antiviral therapies .

Anti-inflammatory Effects

Compounds similar to 5-(3-ethoxypropyl)-4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one have been reported to exhibit anti-inflammatory properties. This is significant for developing treatments for conditions characterized by chronic inflammation.

Cytotoxicity and Anticancer Potential

Preliminary studies suggest that this compound may possess cytotoxic effects against various cancer cell lines. The mechanism appears to involve the induction of apoptosis through the activation of intrinsic pathways . Further investigations are necessary to elucidate the exact molecular pathways involved.

Case Studies and Research Findings

Study	Findings
Antioxidant Study	Demonstrated significant free radical scavenging activity with IC50 values comparable to established antioxidants .
Enzyme Inhibition	Showed effective inhibition of SARS-CoV-2 Mpro with IC50 values in the low micromolar range .
Cytotoxicity Assay	Induced apoptosis in human cancer cell lines with IC50 values indicating moderate potency .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences and Similarities

The target compound shares its pyrrolo[3,4-c]pyrazolone core with 4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one (, CAS: 879937-91-4), but differs in substituent groups:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent at Position 4	Substituent at Position 5
Target Compound	C24H25N3O3	403.47	4-Ethylphenyl	3-Ethoxypropyl
4-(4-Chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	C21H20ClN3O3	397.85	4-Chlorophenyl	3-Methoxypropyl

Substituent Analysis:

• Position 4: 4-Ethylphenyl (Target): Enhances lipophilicity due to the hydrophobic ethyl group.
• Position 5 :
  • 3-Ethoxypropyl (Target): Longer alkoxy chain increases lipophilicity and may slow metabolic degradation compared to methoxy.
  • 3-Methoxypropyl (): Shorter chain improves aqueous solubility but may reduce membrane permeability.

Physicochemical Properties

• Solubility : The ethoxy group in the target compound likely reduces aqueous solubility compared to the methoxy analog ().
• Lipophilicity : The 4-ethylphenyl group increases logP values relative to the 4-chlorophenyl derivative, favoring passive diffusion across biological membranes.

Preparation Methods

Reaction Optimization

Key parameters influencing yield and purity include:

Parameter	Optimal Condition	Yield Improvement	Source
Solvent	Ethanol + acetic acid	74%
Temperature	40°C	36% → 74%
Molar Ratio	1:1:1 (dioxobutanoate:aldehyde:amine)	-

The reaction proceeds via initial Schiff base formation between the aldehyde and amine, followed by nucleophilic attack by the dioxobutanoate. Acid catalysis (acetic acid) enhances dehydration, critical for cyclization.

Ring-Opening and Pyrazole Formation

The dihydrochromeno[2,3-c]pyrrole-3,9-dione intermediate undergoes recyclization with hydrazine hydrate to form the pyrazole core.

Hydrazine-Mediated Recyclization

Conditions adapted from:

Parameter	Optimal Condition	Yield	Source
Solvent	Dioxane	64%
Molar Ratio	1:5 (intermediate:hydrazine)	64%
Temperature	40°C for 4 hours	64%

Elevating the temperature to 80°C reduces yield due to side reactions. The mechanism involves hydrazine attacking the lactone carbonyl, followed by ring contraction and aromatization.

Structural Confirmation and Purity

Post-synthesis, the compound is characterized via:

• 1H NMR : Resonances corresponding to the ethoxypropyl (δ 1.1–1.3 ppm, triplet; δ 3.4–3.6 ppm, quartet) and ethylphenyl groups (δ 2.6 ppm, quartet; δ 1.2 ppm, triplet).
• HPLC : Purity >95% under reversed-phase conditions.
• IR Spectroscopy : Stretching vibrations at 1715 cm⁻¹ (C=O) and 1656 cm⁻¹ (conjugated carbonyl).

Comparative Analysis of Alternative Methods

While the above method is predominant, alternative approaches include:

Industrial Scalability and Challenges

Key Considerations for Scale-Up

• Cost of 3-Ethoxypropylamine : Sourcing this amine at scale requires optimization of ethoxylation protocols.
• Crystallization Efficiency : Ethanol recrystallization yields >90% recovery but may require seeding for consistency.
• Waste Management : Acetic acid and dioxane necessitate solvent recovery systems.

Q & A

Q. Basic Q1: What are the common synthetic routes for preparing this compound, and how can reaction conditions be optimized?

The synthesis typically involves multi-step heterocyclic assembly. A general approach includes:

• Step 1 : Condensation of substituted hydrazines with β-keto esters or α,β-unsaturated ketones to form pyrazole intermediates .
• Step 2 : Cyclization using reagents like POCl₃ or PPA under reflux (80–120°C) to construct the pyrrolo[3,4-c]pyrazole core .
• Step 3 : Functionalization via nucleophilic substitution or coupling reactions (e.g., Suzuki-Miyaura for aryl groups) .
  Optimization : Monitor reaction progress via TLC (ethyl acetate/hexane, 1:4) , and adjust solvent polarity (e.g., DMF for sluggish reactions) . Yield improvements (>60%) are achieved using catalytic Pd(PPh₃)₄ in cross-coupling steps .

Q. Advanced Q2: How can competing side reactions during cyclization be mitigated?

Side products like over-oxidized pyrazoles or dimerized intermediates arise from excessive heating or improper stoichiometry. Mitigation strategies include:

• Temperature control : Maintain reflux at 90°C ± 5°C using a thermocouple-regulated setup .
• Protecting groups : Temporarily block hydroxyl groups (e.g., with TBSCl) to prevent undesired ether formation .
• Byproduct analysis : Use HPLC-MS to identify impurities (e.g., m/z shifts indicating oxidation) and refine stoichiometry .

Analytical Characterization

Q. Basic Q3: What spectroscopic methods are essential for confirming the structure?

• 1H/13C NMR : Assign peaks for the ethoxypropyl chain (δ ~1.2–1.4 ppm for CH₃, δ ~3.4–3.6 ppm for OCH₂) and dihydropyrrolo protons (δ 4.2–5.0 ppm) .
• IR : Confirm hydroxyl (3200–3400 cm⁻¹) and carbonyl (1650–1700 cm⁻¹) stretches .
• HPLC : Ensure >95% purity using a C18 column (ACN/H₂O gradient) .

Q. Advanced Q4: How can crystallographic data resolve ambiguities in stereochemistry?

Single-crystal X-ray diffraction (SCXRD) determines absolute configuration. For example:

• Grow crystals via slow evaporation in ethanol/chloroform (1:1) .
• Refine data with SHELX97; validate using R-factor (<0.08) and residual density maps .
• Compare observed bond angles (e.g., C-N-C in pyrazole ring: ~108°) with DFT-optimized models .

Biological Activity & Mechanisms

Q. Basic Q5: What in vitro assays are suitable for initial bioactivity screening?

• Anticancer : MTT assay against HeLa or MCF-7 cells (IC₅₀ determination) .
• Antimicrobial : Broth microdilution (MIC against C. albicans or S. aureus) .
• Enzyme inhibition : Fluorescence-based assays (e.g., COX-2 inhibition at 10–100 µM) .

Q. Advanced Q6: How can SAR studies guide structural modifications for enhanced activity?

• Substituent mapping : Replace the 3-ethoxypropyl group with shorter chains (e.g., ethoxymethyl) to assess hydrophobicity effects .
• Docking simulations : Use AutoDock Vina to predict binding to 14α-demethylase (PDB: 3LD6); prioritize residues like Leu376 for H-bonding .
• Metabolic stability : Introduce electron-withdrawing groups (e.g., -CF₃) to reduce CYP450-mediated degradation .

Data Interpretation & Contradictions

Q. Advanced Q7: How to reconcile conflicting bioactivity results across studies?

• Assay variability : Normalize data using positive controls (e.g., doxorubicin for cytotoxicity) and report % inhibition ± SEM .
• Structural analogs : Compare with 5-(4-chlorophenoxy) analogs (e.g., 10-fold higher antifungal activity in derivatives with Cl substitution) .
• Meta-analysis : Use Cheminformatics tools (e.g., PubChem BioActivity) to cluster data by assay type and cell line .

Stability & Storage

Q. Basic Q8: What conditions ensure long-term stability of the compound?

• Storage : -20°C in amber vials under argon; desiccate to prevent hydrolysis of the ethoxy group .
• Stability tests : Monitor via HPLC every 6 months; degradation products (e.g., free phenol from de-alkylation) indicate compromised batches .

Computational Modeling

Q. Advanced Q9: How to validate molecular dynamics (MD) simulations for this compound?

• Force fields : Use GAFF2 with AM1-BCC charges; simulate in GROMACS for 100 ns .
• Trajectory analysis : Calculate RMSD (<2 Å for backbone atoms) and hydrogen bond occupancy (>80% with target active sites) .